Cas no 2228158-28-7 (5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228158-28-7
• MF: C₁₁H₂₁N₃OS
• MW: 243.368941068649
• CID: 5807640
• PubChem ID: 165613979
• Update Time: 2025-05-20

5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2228158-28-7
• EN300-1751935

• Inchi： 1S/C11H21N3OS/c1-11(2,6-7-12)8-9(15-5)13-10(16-8)14(3)4/h6-7,12H2,1-5H3
• InChI Key： CTFVVFWKJFXNIG-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 243.14053348g/mol
• Monoisotopic Mass: 243.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 2228158-28-7 and Product Name: 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

The compound with the CAS number 2228158-28-7 and the product name 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities. Thiazole scaffolds are particularly renowned for their role in medicinal chemistry, often serving as key structural motifs in drugs targeting various therapeutic areas.

Recent research in the domain of thiazole-based pharmaceuticals has highlighted their potential in addressing a range of medical conditions, from infectious diseases to chronic disorders. The structural features of 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine, particularly the presence of an amino group at the 4-position and a methoxy group at the 4-methylbutyl side chain, contribute to its unique pharmacophoric properties. These modifications are strategically designed to enhance binding affinity and selectivity towards specific biological targets.

In the context of drug discovery, the N,N-dimethylamino group in this compound plays a crucial role in modulating its pharmacokinetic profile. Dimethylation is a common strategy employed in medicinal chemistry to improve metabolic stability and bioavailability. Furthermore, the 4-methoxy substituent on the thiazole ring is known to influence electronic properties and interactions with biological receptors, making it a valuable component in designing novel therapeutic agents.

Current studies indicate that derivatives of this compound exhibit promising activities in vitro and in vivo. For instance, preliminary investigations have suggested that 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine may possess inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small molecules that can modulate inflammatory responses without excessive side effects.

The thiazole core itself is well-documented for its versatility in drug design. Its ability to engage with various biological targets stems from its aromaticity and the presence of sulfur and nitrogen atoms, which can form hydrogen bonds and participate in hydrophobic interactions. The specific arrangement of these atoms in 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine enhances its potential as a lead compound for further optimization.

Advances in computational chemistry have enabled more efficient screening of compounds like this one. Molecular modeling techniques allow researchers to predict binding affinities and interactions with target proteins, significantly reducing the time and cost associated with traditional high-throughput screening methods. The integration of these computational approaches with experimental validation has accelerated the discovery pipeline for novel therapeutics.

The synthesis of 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. Key steps include nucleophilic substitution reactions at the thiazole ring followed by functional group manipulations to introduce the desired substituents. The use of advanced catalytic systems has further refined these synthetic routes, improving yields and reducing byproduct formation.

From a regulatory perspective, compounds such as this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies worldwide have established comprehensive guidelines for evaluating new chemical entities (NCEs), including toxicity studies, pharmacokinetic assessments, and formulation development. The journey from laboratory discovery to market approval is arduous but essential for ensuring patient safety.

The role of academic institutions and pharmaceutical companies has been pivotal in advancing thiazole-based therapeutics. Collaborative efforts between researchers have led to innovative approaches in drug design and development. Open science initiatives have further facilitated knowledge sharing, enabling faster translation of laboratory findings into clinical applications.

The future prospects for 5-(4-amino-2-methylbutan-2-yl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine and similar derivatives remain exciting. Ongoing research aims to explore new therapeutic indications and optimize their pharmacological profiles through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) methodologies. These approaches leverage structural information from target proteins to guide rational modifications of lead compounds.

In conclusion, 5-(4-amino--{methylene}-{dimethyl}-ammonio}-{N}-{[(tetrahydro--{methylene}-methyl){amino}--{carbonyl}]-{methylene}]-{N},N--dimethyl}-thiazol--{(-{ium})}--{ium}}{-}({OH})--{dihydrochloride}) represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for thiazole derivatives, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs.